Cas no 29922-52-9 (2-(Hydroxymethyl)-3-methylphenol)

• Product Name: 2-(Hydroxymethyl)-3-methylphenol
• CAS No: 29922-52-9
• MF: C₈H₁₀O₂
• MW: 138.163802623749
• MDL: MFCD18397251
• CID: 829273
• PubChem ID: 10997099
• Update Time: 2025-08-05

2-(Hydroxymethyl)-3-methylphenol Chemical and Physical Properties

Names and Identifiers

• 2-(Hydroxymethyl)-3-methylphenol
• (6-Hydroxy-2-methyl-phenyl)-methanol
• 2-hydroxy-6-methyl-benzyl alcohol
• 2-Hydroxy-6-methyl-benzylalkohol
• 2-hydroxymethyl-3-methylphenol
• 3-Methyl-2-hydroxymethyl-phenol
• 6-Hydroxy-2-methyl-1-hydroxymethyl-benzol
• 6-methylsaligenin
• AK145155
• CHEMBL41656
• KB-15663
• SureCN3077796
• 2-Hydroxy-6-methylbenzyl alcohol
• 2-hydroxy-6-methylbenzenemethanol
• FCH1175056
• AX8283237
• 29922-52-9
• A847086
• FT-0725180
• C74535
• SCHEMBL3077796
• AMY41925
• EN300-698231
• CS-0153449
• MFCD18397251
• AS-60868
• AKOS022176729
• DB-050707

• MDL： MFCD18397251
• Inchi： 1S/C8H10O2/c1-6-3-2-4-8(10)7(6)5-9/h2-4,9-10H,5H2,1H3
• InChI Key： BNMOYKYFKJGWPG-UHFFFAOYSA-N
• SMILES： OC1=CC=CC(C)=C1CO

Computed Properties

• Exact Mass: 138.0681
• Monoisotopic Mass: 138.068079557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5
• XLogP3: 1.6

Experimental Properties

• PSA: 40.46

2-(Hydroxymethyl)-3-methylphenol Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Inert atmosphere,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Meta cresols
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Cresols Meta cresols

Additional information on 2-(Hydroxymethyl)-3-methylphenol

Compound CAS No 29922-52-9: 2-(Hydroxymethyl)-3-methylphenol

Compound CAS No 29922-52-9, also known as 2-(Hydroxymethyl)-3-methylphenol, is a versatile organic compound with a unique chemical structure that has garnered significant attention in various fields of research. This compound belongs to the class of phenolic compounds, which are widely recognized for their diverse applications in pharmaceuticals, materials science, and environmental chemistry. The chemical structure of 2-(Hydroxymethyl)-3-methylphenol consists of a phenol ring substituted with a hydroxymethyl group at the 2-position and a methyl group at the 3-position, making it a derivative of phenol with distinct chemical properties.

The synthesis of 2-(Hydroxymethyl)-3-methylphenol involves several methods, including nucleophilic aromatic substitution and coupling reactions. Recent advancements in catalytic chemistry have enabled more efficient and selective synthesis pathways, reducing the environmental footprint of its production. Researchers have also explored the use of biocatalysts, such as enzymes, to facilitate the synthesis process under mild conditions. These developments highlight the growing interest in sustainable methods for producing this compound.

In terms of physical properties, CAS No 29922-52-9 exhibits a melting point of approximately 110°C and a boiling point around 180°C under standard conditions. Its solubility in water is moderate, making it suitable for applications where both hydrophilic and hydrophobic interactions are required. The compound's spectral properties, including UV-Vis and IR spectra, have been extensively studied to understand its electronic transitions and functional group interactions. These studies have provided valuable insights into its potential uses in sensing technologies and optical materials.

The biological activity of 2-(Hydroxymethyl)-3-methylphenol has been a focal point of recent research. Studies have demonstrated its ability to act as an antioxidant, which is attributed to its phenolic hydroxyl group. This property makes it a promising candidate for use in cosmetic products aimed at combating oxidative stress and skin aging. Additionally, preliminary studies suggest that this compound may exhibit anti-inflammatory properties, opening avenues for its application in pharmaceutical formulations.

In the field of materials science, CAS No 29922-52-9 has shown potential as a building block for advanced materials such as polymers and composites. Its ability to form hydrogen bonds due to the hydroxymethyl group enhances its compatibility with polar polymers, leading to improved mechanical properties in composite materials. Researchers have also explored its use in creating stimuli-responsive materials that can adapt to environmental changes, such as temperature or pH variations.

The environmental impact of compound CAS No 29922-52-9 has been another area of interest. Studies on its biodegradability indicate that it can be effectively degraded by microbial communities under aerobic conditions, reducing concerns about its persistence in the environment. Furthermore, its low toxicity profile makes it a safer alternative to other phenolic compounds in certain applications.

In conclusion, CAS No 2992